Cas no 73972-39-1 (Propanedioic acid, oxo-, bis(1-methylethyl) ester)

Propanedioic acid, oxo-, bis(1-methylethyl) ester structure
73972-39-1 structure
Product Name:Propanedioic acid, oxo-, bis(1-methylethyl) ester
CAS No:73972-39-1
MF:C9H14O5
MW:202.204463481903
CID:541761
PubChem ID:536193
Update Time:2025-04-19

Propanedioic acid, oxo-, bis(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, oxo-, bis(1-methylethyl) ester
    • Diisopropyl 2-oxomalonate
    • propanedioic acid, 2-oxo-, bis(1-methylethyl) ester
    • Di-isopropyl ketomalonate
    • Kurti amination reagent
    • Kurti amine umpolung reagent
    • Diisopropyl2-oxomalonate
    • ISAKWFYKUTYAQE-UHFFFAOYSA-N
    • diisopropylmesoxalate
    • SCHEMBL20565358
    • Diisopropyl 2-oxomalonate #
    • 73972-39-1
    • Inchi: 1S/C9H14O5/c1-5(2)13-8(11)7(10)9(12)14-6(3)4/h5-6H,1-4H3
    • InChI Key: ISAKWFYKUTYAQE-UHFFFAOYSA-N
    • SMILES: O(C(C(C(=O)OC(C)C)=O)=O)C(C)C

Computed Properties

  • Exact Mass: 202.08412
  • Monoisotopic Mass: 202.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.036
  • Boiling Point: 248.1°C at 760 mmHg
  • Flash Point: 101.7°C
  • Refractive Index: n/D 1.414
  • PSA: 69.67

Propanedioic acid, oxo-, bis(1-methylethyl) ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
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